Cas no 175203-54-0 (1-[5-(2-phenylethynyl)thiophen-2-yl]ethan-1-one)

• Product Name: 1-[5-(2-phenylethynyl)thiophen-2-yl]ethan-1-one
• CAS No: 175203-54-0
• MF: C₁₄H₁₀OS
• MW: 226.293602466583
• CID: 134049
• PubChem ID: 2779198
• Update Time: 2025-06-08

1-[5-(2-phenylethynyl)thiophen-2-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-(Phenylethynyl)thiophen-2-yl)ethanone
• 1-[5-(2-PHENYLETH-1-YNYL)-2-THIENYL]ETHAN-1-ONE
• 1-[5-(2-phenylethynyl)thiophen-2-yl]ethanone
• Ethanone,1-[5-(2-phenylethynyl)-2-thienyl]-
• AC1MCUZT
• AC1Q1JUQ
• CTK4D5546
• HMS555F11
• Maybridge1_004873
• SureCN7082765
• 2-ACETYL-5-(PHENYLETHYNYL)THIOPHENE
• 1-[5-(2-phenylethynyl)thiophen-2-yl]ethan-1-one
• FT-0607160
• 1-(5-phenylethynylthiophen-2-yl)ethanone
• SR-01000631102-1
• MFCD00173943
• 1-[5-(Phenylethynyl)thiophen-2-yl]ethan-1-one
• F2167-5354
• MMCZOOKZNQOGDV-UHFFFAOYSA-N
• AKOS015908678
• CHEMBL4549132
• CCG-40995
• Ethanone, 1-[5-(2-phenylethynyl)-2-thienyl]-
• 175203-54-0
• DTXSID90381315
• SCHEMBL7082765

• MDL： MFCD00173943
• Inchi： 1S/C14H10OS/c1-11(15)14-10-9-13(16-14)8-7-12-5-3-2-4-6-12/h2-6,9-10H,1H3
• InChI Key： MMCZOOKZNQOGDV-UHFFFAOYSA-N
• SMILES： S1C(C#CC2C=CC=CC=2)=CC=C1C(C)=O

Computed Properties

• Exact Mass: 226.0453
• Monoisotopic Mass: 226.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[5-(2-phenylethynyl)thiophen-2-yl]ethan-1-one

Recent Advances in the Study of 1-[5-(2-phenylethynyl)thiophen-2-yl]ethan-1-one (CAS: 175203-54-0)

The compound 1-[5-(2-phenylethynyl)thiophen-2-yl]ethan-1-one (CAS: 175203-54-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-[5-(2-phenylethynyl)thiophen-2-yl]ethan-1-one as a key intermediate in the synthesis of more complex molecules with pharmacological relevance. Its structure, featuring a thiophene ring conjugated with a phenylethynyl group, makes it a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of novel kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds.

One of the most notable advancements involves the optimization of synthetic routes for 1-[5-(2-phenylethynyl)thiophen-2-yl]ethan-1-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a high-yield, scalable synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improves the efficiency of production but also reduces the environmental impact compared to traditional approaches.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 1-[5-(2-phenylethynyl)thiophen-2-yl]ethan-1-one exhibit promising inhibitory effects on specific protein kinases implicated in cancer progression. For instance, a derivative bearing a sulfonamide moiety demonstrated potent activity against BRAF V600E mutant kinase, a common driver mutation in melanoma. These findings suggest potential applications in targeted cancer therapies.

Further investigations into the compound's mechanism of action have revealed its ability to modulate inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of 1-[5-(2-phenylethynyl)thiophen-2-yl]ethan-1-one could selectively inhibit cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. This discovery opens new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

Despite these promising results, challenges remain in the clinical translation of 1-[5-(2-phenylethynyl)thiophen-2-yl]ethan-1-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and preclinical evaluations. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles.

In conclusion, 1-[5-(2-phenylethynyl)thiophen-2-yl]ethan-1-one (CAS: 175203-54-0) represents a valuable chemical entity with diverse applications in medicinal chemistry. Continued research into its synthesis, biological activity, and therapeutic potential is expected to yield significant contributions to the field of drug discovery. Future studies should focus on optimizing its pharmacological properties and exploring its utility in combination therapies for complex diseases.